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Compound of Interest

Compound Name: Diethyl 2,2-difluoropentanedioate

Cat. No.: B1321868

For researchers, scientists, and professionals engaged in drug development, a precise
understanding of the fundamental physicochemical properties of chemical compounds is
paramount. This guide provides a focused analysis of the molecular weight of Diethyl 2,2-
difluoropentanedioate, a fluorinated organic compound. The determination of molecular
weight is a critical first step in a wide array of experimental and theoretical applications, from
stoichiometric calculations in synthesis to interpretation of mass spectrometry data and
pharmacokinetic modeling.

Molecular Composition and Weight Calculation

The molecular weight of a compound is determined by the sum of the atomic weights of its
constituent atoms. The molecular formula for Diethyl 2,2-difluoropentanedioate is
CoH14F204.[1][2] The calculation of its molecular weight is detailed in the table below, utilizing
the standard atomic weights of Carbon (C), Hydrogen (H), Fluorine (F), and Oxygen (O).
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Standard .
. . . Total Weight (
Element Symbol Quantity Atomic Weight
g/mol )

(g/mol)
Carbon C 9 12.011 108.099
Hydrogen H 14 1.008 14.112
Fluorine F 2 18.998 37.996
Oxygen O 4 15.999 63.996

Total 224.203

Note: Standard atomic weights are based on IUPAC recommendations. Values for elements
with natural isotopic variation are conventional values for materials of terrestrial origin.

The calculated molecular weight of Diethyl 2,2-difluoropentanedioate is 224.203 g/mol . This
value is consistent with figures found in chemical databases.[1][2]

Methodological Note

The calculation of molecular weight is a theoretical determination based on the compound's
molecular formula and the internationally accepted standard atomic weights of the elements. It
does not require an experimental protocol. The standard atomic weights themselves are
derived from a critical evaluation of the isotopic abundances of elements in natural terrestrial
sources. For fluorine, which is a monoisotopic element, the atomic weight is that of its single
stable isotope, 1°F.[3] For elements like carbon, hydrogen, and oxygen, which have multiple
stable isotopes, the standard atomic weight represents a weighted average of these isotopes.

[4105116117]
Logical Framework for Molecular Weight
Determination

The process for determining the molecular weight of a chemical compound is a straightforward
and logical workflow. This can be visualized as a simple, linear process.
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Identify Chemical Compound
(Diethyl 2,2-difluoropentanedioate)

:

Determine Molecular Formula
(CoH14F204)

:

Identify Constituent Elements
(G, H,F, 0)

:

Obtain Standard Atomic Weights

'

Calculate Total Molecular Weight

Click to download full resolution via product page
Caption: Workflow for Molecular Weight Calculation.

This document provides the foundational data regarding the molecular weight of Diethyl 2,2-
difluoropentanedioate. As this is a fundamental, calculated property, discussions of
experimental protocols for its determination or associated signaling pathways are not
applicable.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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